Cas no 161431-57-8 (8-(trifluoromethyl)quinolin-5-amine)

• Product Name: 8-(trifluoromethyl)quinolin-5-amine
• CAS No: 161431-57-8
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD22627921
• CID: 1016210
• PubChem ID: 9990750
• Update Time: 2025-10-31

8-(trifluoromethyl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)quinolin-5-amine
• AMY26442
• SB70441
• CS-0356165
• 5-Quinolinamine, 8-(trifluoromethyl)-
• 161431-57-8
• A849931
• SCHEMBL16905239
• AS-41971
• DTXSID20433775
• SY271586
• DB-229662
• MFCD22627921
• 5-Amino-8-(trifluoromethyl)quinoline
• AKOS025146694
• 8-(trifluoromethyl)-5-quinolinamine
• [8-(trifluoromethyl)-quinolin-5-yl]-amine
• MFLUPLVEVVDFOD-UHFFFAOYSA-N
• 8-Trifluoromethyl-quinolin-5-ylamine

• MDL： MFCD22627921
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-3-4-8(14)6-2-1-5-15-9(6)7/h1-5H,14H2
• InChI Key： MFLUPLVEVVDFOD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2=CC=CN=C21)N)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 317.3±42.0 °C at 760 mmHg
• Flash Point: 145.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

8-(trifluoromethyl)quinolin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-(trifluoromethyl)quinolin-5-amine

Comprehensive Analysis of 8-(Trifluoromethyl)quinolin-5-amine (CAS No. 161431-57-8): Properties, Applications, and Industry Insights

8-(Trifluoromethyl)quinolin-5-amine (CAS No. 161431-57-8) is a high-value quinoline derivative with a unique trifluoromethyl functional group, making it a critical intermediate in pharmaceutical and agrochemical research. This compound has garnered significant attention due to its structural versatility and potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its CAS number 161431-57-8 serves as a key identifier for researchers sourcing this material for specialized syntheses.

The molecular structure of 8-(trifluoromethyl)quinolin-5-amine combines a quinoline core with an electron-withdrawing trifluoromethyl group at the 8-position and an amino group at the 5-position. This configuration enhances its reactivity in cross-coupling reactions, a feature highly sought after in modern medicinal chemistry. Recent publications highlight its role in optimizing bioavailability and metabolic stability in lead compounds, addressing common challenges in drug development pipelines.

In the context of trending research topics, 8-(trifluoromethyl)quinolin-5-amine aligns with industry demands for fluorinated building blocks, which currently represent over 30% of new FDA-approved small-molecule drugs. The compound's lipophilicity modulation capabilities through its CF3 group make it particularly valuable for CNS drug design, a hot topic in neurological disorder research. Analytical techniques such as HPLC purity analysis (typically >98%) and NMR characterization are essential for quality control when working with this intermediate.

From a synthetic chemistry perspective, CAS 161431-57-8 demonstrates excellent compatibility with Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions. This has led to its increasing adoption in the preparation of heterocyclic libraries for high-throughput screening. The compound's stability under various pH conditions (2-10) further enhances its utility in combinatorial chemistry workflows, a frequent search topic among medicinal chemists.

Environmental and regulatory considerations for 8-(trifluoromethyl)quinolin-5-amine follow standard REACH compliance protocols. While not classified as hazardous under current guidelines, proper laboratory handling procedures should be maintained due to its potential photosensitivity. Storage recommendations typically suggest amber glass containers at 2-8°C under inert atmosphere for long-term stability, addressing common user queries about material preservation.

The commercial landscape for 161431-57-8 reflects growing demand, with current market prices ranging $120-$150 per gram at research quantities. Supply chain analysts note increasing interest from contract research organizations (CROs) specializing in fragment-based drug discovery. Patent analysis reveals over 15 recent applications incorporating this scaffold, particularly in anticancer drug candidates targeting protein-protein interactions.

Future research directions for 8-(trifluoromethyl)quinolin-5-amine may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, two rapidly evolving areas in drug discovery. Analytical method development for trace impurity profiling using advanced LC-MS techniques represents another active research frontier for this compound. These applications position CAS 161431-57-8 as a structurally privileged scaffold with sustained relevance in pharmaceutical innovation.